Cas no 1805055-87-1 (2-Amino-3-chloro-4-cyano-5-(difluoromethyl)pyridine)

• Product Name: 2-Amino-3-chloro-4-cyano-5-(difluoromethyl)pyridine
• CAS No: 1805055-87-1
• MF: C₇H₄ClF₂N₃
• MW: 203.576566696167
• CID: 4853913
• Update Time: 2025-07-20

2-Amino-3-chloro-4-cyano-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-chloro-4-cyano-5-(difluoromethyl)pyridine

• Inchi： 1S/C7H4ClF2N3/c8-5-3(1-11)4(6(9)10)2-13-7(5)12/h2,6H,(H2,12,13)
• InChI Key： ILTAEEZWXVIGMV-UHFFFAOYSA-N
• SMILES： ClC1=C(N)N=CC(C(F)F)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 1.5
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-3-chloro-4-cyano-5-(difluoromethyl)pyridine

Comprehensive Overview of 2-Amino-3-chloro-4-cyano-5-(difluoromethyl)pyridine (CAS No. 1805055-87-1)

2-Amino-3-chloro-4-cyano-5-(difluoromethyl)pyridine (CAS No. 1805055-87-1) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro, cyano, and difluoromethyl functional groups, has garnered attention for its potential in drug discovery and crop protection. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the development of novel small-molecule inhibitors and herbicides.

The structural complexity of 2-Amino-3-chloro-4-cyano-5-(difluoromethyl)pyridine makes it a valuable intermediate in organic synthesis. Its pyridine core serves as a versatile scaffold, enabling modifications that enhance binding affinity and selectivity. Recent studies highlight its utility in medicinal chemistry, where it contributes to the design of compounds targeting kinase inhibition and enzyme modulation. These applications align with growing interest in precision medicine and sustainable agriculture, addressing global challenges such as drug resistance and food security.

From a synthetic perspective, the introduction of the difluoromethyl group in 2-Amino-3-chloro-4-cyano-5-(difluoromethyl)pyridine is noteworthy. Fluorine-containing compounds are prized for their ability to improve metabolic stability and bioavailability, making them a focal point in modern pharmaceutical development. The cyano and amino groups further expand its reactivity profile, facilitating diverse derivatization strategies. This adaptability is crucial for researchers exploring structure-activity relationships (SAR) in drug design.

In agrochemical applications, 2-Amino-3-chloro-4-cyano-5-(difluoromethyl)pyridine has shown promise as a precursor for crop protection agents. Its chloro and difluoromethyl substituents contribute to herbicidal activity, offering a potential solution for weed management in sustainable farming systems. As the demand for eco-friendly pesticides rises, this compound’s role in developing low-toxicity, high-efficiency formulations is gaining traction.

The compound’s CAS No. 1805055-87-1 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and patent filings. Its inclusion in databases like PubChem and Reaxys underscores its relevance in chemical innovation. Frequently searched queries such as "synthesis of 2-Amino-3-chloro-4-cyano-5-(difluoromethyl)pyridine" and "applications of difluoromethylpyridines" reflect the scientific community’s interest in its practical uses.

Quality control and analytical characterization of 2-Amino-3-chloro-4-cyano-5-(difluoromethyl)pyridine are essential for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. These protocols align with Good Laboratory Practices (GLP), a topic frequently discussed in research forums and industry conferences.

Looking ahead, the integration of 2-Amino-3-chloro-4-cyano-5-(difluoromethyl)pyridine into high-throughput screening (HTS) platforms could accelerate discovery workflows. Its compatibility with combinatorial chemistry methods positions it as a candidate for library synthesis, a strategy increasingly adopted in drug discovery pipelines. This aligns with the broader trend of leveraging AI-driven molecular design to identify promising candidates.

In summary, 2-Amino-3-chloro-4-cyano-5-(difluoromethyl)pyridine (CAS No. 1805055-87-1) exemplifies the intersection of chemical innovation and applied science. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—highlight its versatility. As research continues to uncover new functionalities, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and agriculture.